N,N-dibenzyl-2-chlorobenzamide

• CAS RN: 7465-70-5
• Molecular Formula: C21H18ClNO
• Molecular Weight: 335.8 g/mol
• IUPAC Name: N,N-dibenzyl-2-chlorobenzamide
• InChI: InChI=1S/C21H18ClNO/c22-20-14-8-7-13-19(20)21(24)23(15-17-9-3-1-4-10-17)16-18-11-5-2-6-12-18/h1-14H,15-16H2
• InChI Key: XHXZSXJNPDBFEP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)C3=CC=CC=C3Cl
• Pictograms: Irritant; Environmental Hazard

Description

N,N-dibenzyl-2-chlorobenzamide is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. This compound is also known as DB-CBZ, and its molecular formula is C21H18ClNO.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-2-chlorobenzamide involves its interaction with specific proteins in the body. This compound has been shown to bind to the active site of certain enzymes, inhibiting their activity and altering their function. This mechanism of action makes it a valuable tool for studying enzyme function and inhibition.
Biochemical and Physiological Effects:
N,N-dibenzyl-2-chlorobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, alter protein-protein interactions, and affect cellular signaling pathways. These effects make it a valuable tool for studying the molecular mechanisms of various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dibenzyl-2-chlorobenzamide in lab experiments is its specificity for certain proteins and enzymes. This compound has been shown to bind selectively to certain targets, making it a valuable tool for studying their functions and interactions. However, one limitation of using this compound is its potential toxicity and side effects. Careful handling and proper safety precautions are necessary when working with this compound.

Future Directions

There are several future directions for research on N,N-dibenzyl-2-chlorobenzamide. One potential area of study is its use as a therapeutic agent for certain diseases. This compound has been shown to have potential as an anti-cancer agent, and further research in this area could lead to the development of new cancer treatments. Another area of research is the development of new chemical probes based on the structure of N,N-dibenzyl-2-chlorobenzamide. These probes could be used to study other proteins and enzymes, expanding our understanding of their functions and interactions.
In conclusion, N,N-dibenzyl-2-chlorobenzamide is a valuable compound for scientific research due to its unique properties and potential applications. Its specificity for certain proteins and enzymes makes it a valuable tool for studying their functions and interactions, and its potential as a therapeutic agent makes it an exciting area of research for the future.

Synthesis Methods

The synthesis of N,N-dibenzyl-2-chlorobenzamide involves the reaction between benzylamine and 2-chlorobenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is obtained after purification by recrystallization.

Scientific Research Applications

N,N-dibenzyl-2-chlorobenzamide has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is its use as a chemical probe for studying protein-protein interactions. This compound has been shown to bind selectively to certain proteins, making it a valuable tool for studying their functions and interactions.